Cas no 7420-86-2 (5-Methyl-2-phenylbenzoxazole)

5-Methyl-2-phenylbenzoxazole Properties

Names and Identifiers

• 5-Methyl-2-phenylbenzoxazole
• 5-methyl-2-phenyl-1,3-benzoxazole
• 2-phenyl-5-methyl-benzoxazole
• 2-phenyl-6-methylbenzoxazole
• 5-methyl-2-phenylbenzo[d]oxazole
• 5-Methyl-2-phenyl-benzooxazole
• Witisol
• 7420-86-2
• HMS3322F01
• 5-Methyl-2-phenyl-benzoxazol
• RDBLNMQDEWOUIB-UHFFFAOYSA-N
• NCGC00245383-01
• 2-phenyl-5-methylbenzoxazole
• Benzoxazole, 5-methyl-2-phenyl-
• NS00037601
• Q27260929
• SR-01000575219
• 51X3IK0GBZ
• CHEMBL442925
• UNII-51X3IK0GBZ
• BDBM76389
• AKOS000644804
• HMS2163G15
• VS-12467
• SMR000120742
• CCG-200042
• cid_81919
• SR-01000575219-1
• EINECS 231-040-9
• DTXSID60225196
• AE-641/02495014
• Benzoxazole,5-methyl-2-phenyl-
• MLS000528167
• SCHEMBL152658
• HMS1377B21
• ChemDiv2_002859
• +Expand

• InChIKey： RDBLNMQDEWOUIB-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11NO/c1-10-7-8-13-12(9-10)15-14(16-13)11-5-3-2-4-6-11/h2-9H,1H3
• SMILES： CC1=CC2N=C(C3C=CC=CC=3)OC=2C=C1

Computed Properties

• Exact Mass: 209.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 209.084
• Heavy Atom Count: 16
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 26A^2

Experimental Properties

• LogP: 3.80320
• PSA: 26.03000
• Refractive Index: 1.623
• Boiling Point: 314.7°C at 760 mmHg
• Flash Point: 128°C
• Density: 1.155